N-(2-(4-fluorophenoxy)ethyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide

• IUPAC Name: N-[2-(4-fluorophenoxy)ethyl]-2-(oxan-4-ylmethoxy)pyridine-4-carboxamide
• InChI: InChI=1S/C20H23FN2O4/c21-17-1-3-18(4-2-17)26-12-9-23-20(24)16-5-8-22-19(13-16)27-14-15-6-10-25-11-7-15/h1-5,8,13,15H,6-7,9-12,14H2,(H,23,24)
• InChI Key: TWDCTVGKCNLPFM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COC2=NC=CC(=C2)C(=O)NCCOC3=CC=C(C=C3)F
• Molecular Formula: C20H23FN2O4
• Molecular Weight: 374.4 g/mol

Description

N-(2-(4-fluorophenoxy)ethyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide is a useful research compound. Its molecular formula is C20H23FN2O4 and its molecular weight is 374.412. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds with structural similarities, such as substituted aryl meroterpenoids and various substituted ethylenes, indicates a focus on synthetic methodologies and structural analysis. These studies often aim at understanding the geometric parameters, conformational preferences, and intramolecular interactions of complex molecules (Köysal et al., 2005; Zaware et al., 2011).

Chemical Modifications and Biological Activity

The chemical modification of molecules similar to N-(2-(4-fluorophenoxy)ethyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide has been explored to enhance biological activities or to introduce new functional properties. For instance, the synthesis of pyranopyrazoles and their application as biological organocatalysts (Zolfigol et al., 2013) demonstrates how structural modifications can lead to potential applications in catalysis and drug discovery.

Material Science and Polymer Chemistry

Research has also explored the copolymerization of novel halogen, alkoxy, and alkyl ring-disubstituted compounds with styrene, indicating applications in material science and polymer chemistry. Such studies highlight the potential of these molecules in creating new polymers with specific properties for various industrial applications (Hussain et al., 2019).

Antioxidant and Antimicrobial Properties

Compounds extracted from natural sources that share structural motifs with this compound, such as meroterpenoids from red seaweed, have been characterized for their antioxidant activities. This suggests potential applications of similar synthetic compounds in the pharmaceutical and food industries as antioxidants or antimicrobial agents (Chakraborty et al., 2016).

Fluorescence and Dye Applications

The development of fluorescent dyes based on structural analogs indicates potential applications in bioimaging, sensors, and optical materials. The synthesis of fluorescent compounds and their emission properties have been extensively studied, suggesting that similar compounds could be utilized in designing new fluorophores for specific applications (Witalewska et al., 2019).